N-Desmethylsulfonyl Lenacapavir
Catalog No.
S17008106
CAS No.
M.F
C38H30ClF10N7O3S
M. Wt
890.2 g/mol
Availability
In Stock
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Product Name
N-Desmethylsulfonyl Lenacapavir
IUPAC Name
N-[(1S)-1-[3-[3-amino-4-chloro-1-(2,2,2-trifluoroethyl)indazol-7-yl]-6-(3-methyl-3-methylsulfonylbut-1-ynyl)-2-pyridinyl]-2-(3,5-difluorophenyl)ethyl]-2-[(2S,4R)-5,5-difluoro-9-(trifluoromethyl)-7,8-diazatricyclo[4.3.0.02,4]nona-1(6),8-dien-7-yl]acetamide
Molecular Formula
C38H30ClF10N7O3S
Molecular Weight
890.2 g/mol
InChI
InChI=1S/C38H30ClF10N7O3S/c1-35(2,60(3,58)59)9-8-20-4-5-21(22-6-7-25(39)29-31(22)56(54-34(29)50)16-36(42,43)44)30(51-20)26(12-17-10-18(40)13-19(41)11-17)52-27(57)15-55-33-28(32(53-55)38(47,48)49)23-14-24(23)37(33,45)46/h4-7,10-11,13,23-24,26H,12,14-16H2,1-3H3,(H2,50,54)(H,52,57)/t23-,24+,26-/m0/s1
InChI Key
ISVGOULQBYJQFS-GSLIJJQTSA-N
SMILES
Array
XLogP3
6.7
Hydrogen Bond Acceptor Count
17
Hydrogen Bond Donor Count
2
Exact Mass
889.1659683 Da
Monoisotopic Mass
889.1659683 Da
Heavy Atom Count
60
Dates
Last modified: 10-24-2025
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